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Compound of Interest

Compound Name:
3-Aminocyclobutanol

hydrochloride

Cat. No.: B2644436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical properties, synthesis, and safety

information for 3-Aminocyclobutanol hydrochloride. This compound is a valuable

cyclobutane derivative used as a versatile building block and key intermediate in organic

synthesis, particularly for the development of novel pharmaceutical compounds.[1] Due to its

amino and alcohol functional groups, it facilitates the creation of diverse and complex

molecular structures.[1]

It is important to note that 3-Aminocyclobutanol hydrochloride exists as stereoisomers,

primarily cis and trans configurations. The available data often pertains to a specific isomer or

an unspecified mixture. This guide will specify the isomer when the information is available.

Chemical and Physical Properties
3-Aminocyclobutanol hydrochloride typically appears as a white or off-white solid.[1] The

hydrochloride salt form enhances its stability and solubility in polar solvents, making it easier to

handle and store compared to its free base.[1]

Chemical Identifiers
The following table summarizes the key chemical identifiers for 3-Aminocyclobutanol
hydrochloride and its common isomers.
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Property Value Isomer Source

CAS Number 1036260-25-9 Unspecified [2]

1219019-22-3 cis [1][3]

1205037-95-1 trans [4][5]

Molecular Formula C₄H₁₀ClNO All [3]

Molecular Weight 123.58 g/mol All [1][3]

InChI Key
XUMSHCRPQCZRGX

-UHFFFAOYSA-N
Unspecified

SMILES Cl.NC1CC(C1)O Unspecified

Physical Properties
Comprehensive quantitative physical data for 3-Aminocyclobutanol hydrochloride is not

widely available in public literature. Many properties are listed as not applicable or have not

been determined.

Property Value Source

Appearance White or off-white solid [1]

Melting Point Data not available [1][5]

Boiling Point Data not available [1][5]

Flash Point Not applicable

Solubility
Enhanced solubility in polar

solvents like water
[1]

Density Data not available [1]

Synthesis and Reactivity
As a bifunctional molecule, 3-Aminocyclobutanol hydrochloride's reactivity is characterized

by its primary amine and secondary alcohol groups. It serves as a precursor for creating
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specialty chemicals and is a key intermediate in the synthesis of various pharmaceutical

compounds, including Tyk2 inhibitors.[1][6]

Experimental Protocol: Synthesis of trans-3-
Aminocyclobutanol
The following protocol is an adapted methodology for the synthesis of the free base, trans-3-

aminocyclobutanol, from a cis-precursor, as described in patent CN112608243A.[6] The final

hydrochloride salt can be obtained by treating the free base with hydrochloric acid.

Step 1: Mitsunobu Reaction for Stereochemical Inversion

cis-3-dibenzyl amino butyl alcohol and a carboxylic acid are reacted in the presence of a

condensing agent (e.g., DIAD or DEAD and a phosphine like PPh₃).

This reaction inverts the stereochemistry at the hydroxyl-bearing carbon, resulting in the

formation of a trans-3-dibenzyl amino butyl carboxylate ester.[6]

Step 2: Alkaline Hydrolysis

The resulting trans-ester is hydrolyzed under alkaline conditions.

A solution of sodium hydroxide or potassium hydroxide is used to cleave the ester bond,

yielding trans-3-dibenzyl cyclobutanol.[6]

Step 3: Catalytic Hydrogenation (Debenzylation)

The protective benzyl groups are removed from the trans-3-dibenzyl cyclobutanol via

catalytic hydrogenation.

Procedure: 100g of trans-3-dibenzylcyclobutanol is dissolved in 1000mL of an alcohol

solvent such as isopropanol or methanol. 10g of a catalyst, typically 10% Palladium on

Carbon (Pd/C) or Palladium Hydroxide, is added to the solution in a hydrogenation reactor.

[6]

The reactor is purged with nitrogen and then pressurized with hydrogen gas to 1.0-1.2 MPa.
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The reaction mixture is heated to 30-45°C and stirred for approximately 24 hours.[6]

Upon completion, the catalyst is removed by filtration. The filtrate is concentrated under

reduced pressure to yield the crude product, which can be purified by rectification to obtain

pure trans-3-aminocyclobutanol.[6]

Visualizations
The following diagrams illustrate the synthetic workflow and the isomeric relationships of 3-

Aminocyclobutanol.
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Caption: A diagram illustrating the multi-step synthesis of trans-3-aminocyclobutanol.
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Isomeric Relationships

Stereoisomers (Free Base)
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Caption: Relationship between the core structure, isomers, and their hydrochloride salts.

Spectral Data
While detailed spectral analyses such as ¹H NMR, ¹³C NMR, or Mass Spectrometry for 3-
Aminocyclobutanol hydrochloride are not readily available in public databases, spectral data

for the free base form (trans-3-aminocyclobutanol) has been reported.[7] Researchers requiring

specific spectral data for the hydrochloride salt should perform their own analyses upon

acquisition of the material.

Safety and Handling
3-Aminocyclobutanol hydrochloride is classified as harmful if swallowed.[8] Standard

laboratory safety protocols should be followed when handling this compound.

GHS Hazard Information
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Category Information Source

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H302: Harmful if swallowed

Hazard Class Acute Toxicity 4 (Oral)

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use

only in a well-ventilated area and wear appropriate personal protective equipment (PPE),

including gloves and safety glasses. Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.[3][4][9]

Storage: Store in a cool, dry, and well-ventilated place.[3][4] Keep the container tightly

closed. For long-term stability, it is recommended to store under an inert gas (Nitrogen or

Argon) at 2-8°C.[1]

First Aid:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[4][10]

If on Skin: Wash off with plenty of soap and water. If skin irritation occurs, get medical

advice.[4][10]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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